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Compound of Interest

Methyl 4-(1,1-
Compound Name: , , ,
Dioxothiomorpholino)benzoate

CAS No.: 451485-76-0

Cat. No.: B3022988

Get Quote

Executive Summary & Chemical Profile

Methyl 4-(1,1-dioxothiomorpholino)benzoate (CAS: 451485-76-0) is a specialized
pharmaceutical intermediate containing a thiomorpholine 1,1-dioxide ring fused to a benzoate
ester.[1]

Effective disposal of this compound requires specific attention to its sulfur content and solid-
state properties. Unlike standard organic waste, the presence of the sulfone group (

) necessitates proper labeling to manage sulfur oxide (

) emissions during downstream incineration.

Physicochemical & Hazard Data
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Parameter Specification Operational Implication

Unique identifier for waste
CAS Number 451485-76-0

tags.

Non-Halogenated, Sulfur-
Formula

containing.[1]

Physical State

Solid (Crystalline Powder)

Dust control required during

transfer.

Solubility

DMSO, Methanol, Chloroform

Determines liquid waste

stream choice.

Hazards (GHS)

H302 (Harmful if swallowed),
H315, H319

Standard PPE (Nitrile gloves,

eye protection).

Reactivity

Stable; Avoid strong oxidizers

Do not mix with Nitric

Acid/Peroxides in waste.

Waste Segregation Logic

The primary error in disposing of this compound is misclassification as "General Organic Solid."

To ensure environmental compliance and incinerator safety, you must follow the Sulfur-Bearing

Organic Waste protocol.

Disposal Decision Tree

The following logic flow dictates the correct waste stream based on the physical state of the

material (pure solid vs. reaction mixture).
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Waste Material:

Methyl 4-(1,1-Dioxothiomorpholino)benzoate

Physical State?

O\

Pure Solid / Powder Dissolved in Solvent

Double Bag

STREAM A:
Solid Hazardous Waste Solvent Type?
(Tag: Organic, Sulfur-Containing)

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (MeOH, DMSO, Ethyl Acetate)

STREAM B: STREAM C:
Halogenated Liquid Waste Non-Halogenated Liquid Waste
(Tag: Sulfur-Containing) (Tag: Sulfur-Containing)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl 4-(1,1-Dioxothiomorpholino)benzoate
waste. Note the critical requirement to flag sulfur content in all streams.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound/Spoiled
Reagent)

Use this for expired shelf stock or weighing paper residues.
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» Containment: Place the solid material into a clear, sealable polyethylene bag.

e Secondary Containment: Place the first bag inside a second bag (double-bagging) to prevent
particle leakage.

e Labeling: Attach a Hazardous Waste Tag.
o Chemical Name: Write fully: "Methyl 4-(1,1-Dioxothiomorpholino)benzoate".
o Constituents: list "Organics” and "Sulfur Compounds".
o Hazard Checkbox: Check "Toxic" and "Irritant".

o Storage: Deposit in the Solid Hazardous Waste Drum. Do not place in regular trash or
biohazard bins.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Use this for filtrates or HPLC waste.

Solvent Identification: Determine the primary solvent.

o If DCM/Chloroform: Use the Halogenated waste carboy.

o If Methanol/Ethyl Acetate/DMSO: Use the Non-Halogenated waste carboy.

Transfer: Pour waste into the carboy using a funnel. Avoid splashing.

Rinsing: Rinse the original flask with a small amount of compatible solvent (e.g., Acetone)
and add the rinse to the waste container.

Log Entry: On the waste container log sheet, record:

o "Methyl 4-(1,1-Dioxothiomorpholino)benzoate (<1%)"

o CRITICAL: Flag the presence of Sulfur if the facility requires specific segregation for high-
sulfur liquids.
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Emergency Response: Spills

In the event of a benchtop spill, rapid containment is necessary to prevent inhalation of dust.
Spill Cleanup Workflow

Scoop/Sweep gently
(Avoid Dust)

Absorb with
Vermiculite/Pads

If Powder

If Solution 5. Final Disposal

1. Assess Volume 2. Don PPE .
(Gloves, Goggles, N95) 3 Comamment)—b(A Cleanup Method

Click to download full resolution via product page

Figure 2: Immediate response workflow for spills. Prioritize preventing dust generation for solid
spills.[2]

Specific Cleanup Steps:

o Powder Spills: Do not dry sweep vigorously. Cover with wet paper towels to dampen, then
scoop into a bag. Wipe the surface with acetone.

» Solution Spills: Cover with absorbent pads or vermiculite. Scoop the saturated absorbent into
a bag.

» Decontamination: Wash the surface with soap and water after the initial solvent wipe.

References & Authority

e Chemical Identity & Properties:

o Source: Chem-Impex International. "Methyl 4-(1,1-dioxothiomorpholino)benzoate
Product Page." Accessed 2023.

e General Laboratory Waste Standards:
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o Source: U.S. Environmental Protection Agency (EPA). "Resource Conservation and
Recovery Act (RCRA) - Hazardous Waste Management."

 Sulfur-Containing Waste Handling:

o Source: National Research Council (US) Committee on Prudent Practices in the
Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards." National Academies Press (US).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

3. orgsyn.org [orgsyn.org]

 To cite this document: BenchChem. [Operational Guide: Proper Disposal of Methyl 4-(1,1-
Dioxothiomorpholino)benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022988/docs#operational-guide-proper-disposal-of-
methyl-4-1-1-dioxothiomorpholino-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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